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Lanthanum Trichloride: A Technical Guide for
Research Applications
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

lanthanum trichloride (LaCl₃), a versatile inorganic compound with significant applications in

chemical synthesis, biological research, and pharmaceutical development. This document

details its fundamental characteristics, provides experimental protocols for its synthesis and

use, and explores its impact on key biological signaling pathways.

Core Physical and Chemical Properties
Lanthanum trichloride is a white, odorless, crystalline solid that is highly soluble in water and

alcohols.[1][2] It exists in both anhydrous and hydrated forms, with the heptahydrate being a

common variant. As a strong Lewis acid, it is a valuable catalyst in various organic reactions.[1]

[3]

Physical Properties
The key physical properties of anhydrous and hydrated lanthanum trichloride are summarized

in the table below, providing a comparative overview for experimental design and application.
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Property
Anhydrous Lanthanum
Trichloride (LaCl₃)

Lanthanum Trichloride
Heptahydrate (LaCl₃·7H₂O)

CAS Number 10099-58-8 10025-84-0

Molecular Weight 245.26 g/mol 371.37 g/mol

Appearance
White odorless hygroscopic

powder
White crystalline solid

Melting Point 858 °C (1576 °F; 1131 K) Decomposes at 91°C

Boiling Point 1000 °C (1830 °F; 1270 K) Not applicable

Density 3.84 g/cm³ Not specified

Solubility in Water 957 g/L (at 25 °C) Soluble

Solubility in Other Solvents Soluble in alcohols Soluble in ethanol

Crystal Structure Hexagonal (UCl₃ type) Triclinic

Sources:[1][2]

Chemical Properties and Reactivity
Lanthanum trichloride's chemical behavior is largely dictated by the trivalent lanthanum ion

(La³⁺). Its notable chemical properties include:

Lewis Acidity: LaCl₃ acts as a potent Lewis acid, accepting electron pairs. This property is

central to its catalytic activity in organic synthesis, including Friedel-Crafts reactions, aldol

condensations, and the formation of acetals.[1][3]

Hygroscopicity: The anhydrous form is highly hygroscopic and readily absorbs moisture from

the atmosphere to form hydrates.

Reactivity with Water: While highly soluble, it can undergo hydrolysis in hot water.

Complex Formation: Lanthanum ions can form coordination complexes with various ligands,

a characteristic that is exploited in catalysis and analytical chemistry.[3]
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Experimental Protocols
This section provides detailed methodologies for the synthesis of anhydrous lanthanum

trichloride and its application as a catalyst in a common organic transformation.

Synthesis of Anhydrous Lanthanum Trichloride via the
Ammonium Chloride Route
Anhydrous lanthanum trichloride can be effectively synthesized from lanthanum oxide through

a two-step process involving the formation of an ammonium salt intermediate.[1]

Materials:

Lanthanum oxide (La₂O₃)

Ammonium chloride (NH₄Cl)

Tube furnace

Quartz tube

Vacuum pump

Schlenk line apparatus

Inert gas (Argon or Nitrogen)

Procedure:

Step 1: Formation of the Ammonium Pentachloride Salt

Thoroughly mix lanthanum oxide and ammonium chloride in a 1:10 molar ratio in a mortar

and pestle.

Place the mixture in a quartz boat and insert it into a quartz tube within a tube furnace.

Heat the mixture under a constant flow of inert gas to 230°C for at least 4 hours. The

following reaction occurs: La₂O₃ + 10 NH₄Cl → 2 (NH₄)₂LaCl₅ + 6 H₂O + 6 NH₃
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Step 2: Thermal Decomposition to Anhydrous Lanthanum Trichloride

After the first step, increase the temperature of the tube furnace to 350-400 °C under

vacuum.

Maintain these conditions for several hours to ensure the complete decomposition of the

ammonium salt intermediate: (NH₄)₂LaCl₅ → LaCl₃ + 2 HCl + 2 NH₃

Cool the furnace to room temperature under vacuum.

The resulting white powder is anhydrous lanthanum trichloride. Handle and store the final

product under an inert atmosphere due to its hygroscopic nature.

Workflow for Anhydrous LaCl₃ Synthesis:

Step 1: Salt Formation Step 2: Decomposition

La2O3 + NH4Cl Heating at 230°C (NH4)2LaCl5 Heating at 350-400°C (Vacuum) Anhydrous LaCl3

Click to download full resolution via product page

Workflow for the synthesis of anhydrous LaCl₃.

Lanthanum Trichloride as a Catalyst for Friedel-Crafts
Acylation
This protocol outlines the use of anhydrous LaCl₃ as a Lewis acid catalyst for the acylation of

an aromatic compound.

Materials:

Anhydrous Lanthanum Trichloride (LaCl₃)

Anisole

Acetic anhydride
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Dichloromethane (anhydrous)

Schlenk flask

Magnetic stirrer

Standard glassware for workup and purification

Procedure:

Reaction Setup:

To a dry Schlenk flask under an inert atmosphere, add anhydrous lanthanum trichloride

(0.1 eq).

Add anhydrous dichloromethane as the solvent.

Add anisole (1.0 eq) to the suspension and stir.

Acylation:

Slowly add acetic anhydride (1.1 eq) to the reaction mixture at room temperature.

Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Workup and Purification:

Upon completion, quench the reaction by slowly adding a saturated aqueous solution of

sodium bicarbonate.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.
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Purify the crude product by column chromatography on silica gel to yield the desired

acylated product.

Logical Flow of Friedel-Crafts Acylation:

Start

Reaction Setup
(LaCl3, Anisole, Solvent)

Add Acetic Anhydride

Stir at RT
(12-24h)

Quench with NaHCO3

Extraction & Drying

Column Chromatography

Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Experimental workflow for Friedel-Crafts acylation.

Biological Activity and Signaling Pathways
Lanthanum trichloride is widely utilized in biomedical research, primarily as a non-specific

blocker of calcium channels.[2][4] Its ability to mimic Ca²⁺ ions allows it to competitively inhibit

calcium influx through various voltage-gated and ligand-gated calcium channels, thereby

modulating numerous intracellular signaling cascades.

Inhibition of Calcium Channel Signaling
By blocking Ca²⁺ entry, LaCl₃ can influence a wide range of physiological processes that are

dependent on calcium signaling, including neurotransmitter release, muscle contraction, and

gene expression.

Mechanism of Calcium Channel Blockade:

LaCl3 Calcium Channel
 blocks

Ca²⁺ Influx

Cellular Response
(e.g., Contraction, Neurotransmission)

Click to download full resolution via product page

LaCl₃ as a blocker of calcium channels.

Modulation of NF-κB Signaling
Recent studies have demonstrated that lanthanum trichloride can inhibit the lipopolysaccharide

(LPS)-mediated inflammatory response in human umbilical vein endothelial cells (HUVECs) by
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suppressing the NF-κB signaling pathway.[5] This anti-inflammatory effect is, in part, mediated

through the inhibition of the histone demethylase Jmjd3.

Inhibition of the NF-κB Pathway by LaCl₃:

LPS

NF-κB Activation

LaCl3

 inhibits

Jmjd3 Upregulation

 inhibits

Pro-inflammatory Cytokine
& Adhesion Molecule Expression

Click to download full resolution via product page

LaCl₃ inhibits LPS-induced inflammation via NF-κB.

Induction of Autophagy via ROS-Mediated Pathways
In the context of neurobiology, lanthanum chloride has been shown to induce autophagy in rat

hippocampal cells through the generation of reactive oxygen species (ROS).[6] This process

involves the activation of the JNK signaling pathway and the inhibition of the AKT/mTOR

pathway.

LaCl₃-Induced Autophagy Signaling:
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Signaling cascade of LaCl₃-induced autophagy.

Applications in Drug Development and Research
The unique properties of lanthanum trichloride make it a valuable tool in various stages of drug

discovery and development.

Target Validation: As a calcium channel blocker, it is used to investigate the role of calcium

signaling in various diseases, helping to validate calcium channels as therapeutic targets.[2]

[4]

Assay Development: It can be used as a reference compound in the development of

screening assays for novel calcium channel blockers.

Catalysis in Medicinal Chemistry: Its role as a Lewis acid catalyst is applied in the synthesis

of complex organic molecules that are potential drug candidates.[3]

Neuroscience Research: It is used to study the mechanisms of neurotoxicity and

neurodegenerative diseases by modulating neuronal signaling pathways.[7]
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Cancer Research: Studies have explored its potential to sensitize cancer cells to

chemotherapy, suggesting a role in combination therapies.[8]

Wastewater Treatment: Lanthanum chloride is effective in removing phosphates from

wastewater, which has implications for environmental health and safety.[2]

Safety and Handling
Lanthanum trichloride should be handled with care in a laboratory setting. It is irritating to the

eyes, respiratory system, and skin. Appropriate personal protective equipment, including safety

goggles, gloves, and a lab coat, should be worn. Due to its hygroscopic nature, anhydrous

lanthanum trichloride should be stored in a tightly sealed container in a dry, well-ventilated

area, preferably under an inert atmosphere.

This guide provides a foundational understanding of lanthanum trichloride for research

purposes. For specific applications, further consultation of peer-reviewed literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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